N-(4-butylphenyl)-2-methoxy-2-phenylacetamide

• IUPAC Name: N-(4-butylphenyl)-2-methoxy-2-phenylacetamide
• InChI: InChI=1S/C19H23NO2/c1-3-4-8-15-11-13-17(14-12-15)20-19(21)18(22-2)16-9-6-5-7-10-16/h5-7,9-14,18H,3-4,8H2,1-2H3,(H,20,21)
• InChI Key: XNSXNWSSWYLVEK-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)C(C2=CC=CC=C2)OC
• Molecular Formula: C19H23NO2
• Molecular Weight: 297.4 g/mol

Description

N-(4-butylphenyl)-2-methoxy-2-phenylacetamide is an organic compound that belongs to the class of amides It is characterized by the presence of a butyl group attached to a phenyl ring, a methoxy group, and a phenylacetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-butylphenyl)-2-methoxy-2-phenylacetamide can be achieved through several synthetic routes. One common method involves the reaction of 4-butylaniline with 2-methoxy-2-phenylacetyl chloride in the presence of a base such as triethylamine. The reaction is typically carried out in an organic solvent like dichloromethane at low temperatures to control the reaction rate and yield.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactions using similar reagents and conditions as in laboratory synthesis. The process may be optimized for higher yields and purity through the use of advanced purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(4-butylphenyl)-2-methoxy-2-phenylacetamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a corresponding aldehyde or carboxylic acid.

Reduction: The amide group can be reduced to an amine using reducing agents like lithium aluminum hydride.

Substitution: The phenyl rings can undergo electrophilic aromatic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nitration using a mixture of concentrated nitric acid and sulfuric acid; halogenation using bromine or chlorine in the presence of a Lewis acid catalyst.

Major Products Formed

Oxidation: Formation of 2-methoxy-2-phenylacetic acid.

Reduction: Formation of N-(4-butylphenyl)-2-methoxy-2-phenylethylamine.

Substitution: Formation of nitro or halogenated derivatives of the original compound.

Scientific Research Applications

N-(4-butylphenyl)-2-methoxy-2-phenylacetamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of new analgesic or anti-inflammatory agents.

Industry: Utilized in the production of specialty chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of N-(4-butylphenyl)-2-methoxy-2-phenylacetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity. For example, it may inhibit the activity of certain enzymes involved in inflammatory pathways, thereby reducing inflammation.

Comparison with Similar Compounds

Similar Compounds

• N-(4-butylphenyl)-2-methoxyacetamide
• N-(4-butylphenyl)-2-phenylacetamide
• N-(4-butylphenyl)-2-methoxy-2-phenylpropionamide

Uniqueness

N-(4-butylphenyl)-2-methoxy-2-phenylacetamide is unique due to the presence of both a methoxy group and a phenylacetamide moiety, which may confer distinct chemical and biological properties compared to similar compounds. Its specific structure allows for unique interactions with molecular targets, potentially leading to novel applications in various fields.